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Compound of Interest

Compound Name: O-Benzyl-DL -serine

Cat. No.: B1265372

Essential Safety and Handling Guide for O-
Benzyl-DL-serine

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of O-Benzyl-DL-serine. Adherence to these procedures is
critical for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)

While O-Benzyl-DL-serine is not classified as a hazardous substance, standard laboratory
best practices dictate the use of appropriate personal protective equipment to minimize
exposure and ensure safety.[1][2]
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PPE Category Item Specifications

Chemical splash goggles

) compliant with ANSI 287.1
Eye Protection Safety Goggles
standards are recommended.

[3]

Nitrile, neoprene, or butyl
rubber gloves are suitable.[1] It
) ] ] is important to consult the
Hand Protection Chemical-Resistant Gloves
manufacturer's glove
compatibility chart for specific

breakthrough times.

Along-sleeved lab coat, fully

buttoned, is required.[3] For
Body Protection Laboratory Coat operations with a higher risk of

splashing, a chemical-resistant

apron is advised.

All handling of O-Benzyl-DL-
serine powder, especially
when weighing or preparing

Respiratory Protection Fume Hood solutions, should be conducted
within a certified chemical
fume hood to prevent

inhalation of dust.[4]

Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is crucial for safety and maintaining the integrity of the
compound.

» Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks.

o Storage: Store O-Benzyl-DL-serine in a tightly sealed container in a cool, dry, and well-
ventilated area.[5][6] It is incompatible with strong oxidizing agents.[1] Recommended
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storage temperature is between 0-8 °C.[7]

e Preparation:
o Before handling, ensure all required PPE is correctly worn.

o All manipulations, including weighing and transferring, should be performed in a chemical
fume hood to avoid dust generation.[4]

e Handling:
o Use designated spatulas and weigh boats for transferring the powder.
o Avoid direct contact with skin and eyes.[1]

o In case of accidental contact, follow the first aid measures outlined in the Safety Data
Sheet.[5]

e Post-Handling:
o Clean the work area thoroughly after handling.
o Dispose of all contaminated materials as outlined in the disposal plan.
o Wash hands thoroughly with soap and water after removing gloves.[1]

Disposal Plan

Proper disposal of O-Benzyl-DL-serine and any associated waste is essential to prevent
environmental contamination and comply with regulations.

e Unused Compound: Dispose of as chemical waste in a properly labeled and sealed
container.[3] All waste must be handled in accordance with local, state, and federal
regulations.[1]

» Contaminated Materials: Any materials, such as gloves, absorbent pads, and pipette tips,
that have come into contact with O-Benzyl-DL-serine should be disposed of in a designated
hazardous waste container.[3][4]
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e Solutions: Aqueous and organic solutions containing O-Benzyl-DL-serine should be
collected in separate, appropriate hazardous waste containers. Do not pour down the drain.

[113]

Quantitative Data Summary

The following table summarizes key physical and safety data for O-Benzyl-DL-serine.

Property Value Source
Physical State Solid [5]
Appearance White to off-white powder [7]
Molecular Formula C10H13NO3 [5]
Molecular Weight 195.22 g/mol [8]
Melting Point 225 °C /437 °F [8]
Solubility Does not mix well with water [1]
Incompatible Materials Strong oxidizing agents [1]

B None under normal use
Hazardous Decomposition N [8]
conditions

Experimental Protocols

Emergency Procedures for Accidental Release:
In the event of a spill, follow these steps:
e Minor Spills:

o Clean up all spills immediately.[1]

o Avoid contact with skin and eyes.[1]

o Wear appropriate PPE.
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o Sweep up the solid material and place it into a suitable container for disposal.[5]
o Avoid generating dust.[5]
o Clean the spill area with soap and water.
e Major Spills:
o Clear the area of all personnel and move upwind.[1]

o Alert the appropriate emergency responders and inform them of the location and nature of
the hazard.[1]

o Only trained personnel with appropriate respiratory protection and protective clothing
should handle the cleanup.
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Caption: Workflow for handling O-Benzyl-DL-serine.
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Caption: Emergency response for an O-Benzyl-DL-serine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling O-Benzyl-
DL-serine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265372#personal-protective-equipment-for-
handling-o-benzyl-dl-serine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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